Cas no 346446-20-6 (6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid)

• Product Name: 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid
• CAS No: 346446-20-6
• CID: 4649524
• Update Time: 2025-10-29

6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2-FLUOROANILINO)CARBONYL]-3-CYCLOHEXENE-1-CARBOXYLIC ACID
• 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid

Additional information on 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid

Comprehensive Overview of 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid (CAS No. 346446-20-6)

The compound 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid (CAS No. 346446-20-6) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclohexene ring and a fluoroaniline moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid revolves around its synthesis and purification methods. The compound is typically synthesized via acylation reactions involving 2-fluoroaniline and 3-cyclohexene-1-carboxylic acid derivatives. Advanced techniques like HPLC and NMR are employed to ensure high purity, which is critical for its use in precision medicine. The growing demand for fluorinated compounds in biopharmaceuticals has further amplified interest in this molecule.

Another hot topic is the role of 6-(2-Fluoroanilino)carbonyl-3-cyclohexene-1-carboxylic acid in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly synthesis routes, such as catalytic methods and solvent-free reactions, to produce this compound. Its potential as a biodegradable intermediate aligns with the global shift toward environmentally responsible chemical manufacturing.

In the context of drug development, this compound's fluorine substitution enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing new therapeutics. Recent studies highlight its utility in creating small-molecule inhibitors for kinases and GPCRs, which are pivotal in treating cancers and autoimmune diseases. These findings have spurred discussions in academic forums and patent filings, reflecting its commercial and scientific relevance.

From an industrial perspective, CAS No. 346446-20-6 is gaining traction in custom synthesis and contract manufacturing markets. Companies specializing in fine chemicals are scaling up production to meet the needs of research institutions and pharmaceutical firms. Quality control, regulatory compliance, and cost-effective synthesis are key focus areas for manufacturers, as highlighted in recent trade publications.

Lastly, the compound's physicochemical properties, such as solubility and stability under various conditions, are frequently queried in scientific databases. Its logP value and pKa are critical for formulation scientists working on drug delivery systems. These parameters are also essential for computational chemists using molecular modeling to predict its behavior in biological systems.